Cas no 2227859-01-8 (2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine)

• Product Name: 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine
• CAS No: 2227859-01-8
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 5569408
• PubChem ID: 165594750
• Update Time: 2025-11-01

2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dimethylamino)phenyl]-1-propylpyrrolidin-3-amine
• 2227859-01-8
• EN300-1633178
• 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine

• Inchi： 1S/C15H25N3/c1-4-10-18-11-9-14(16)15(18)12-5-7-13(8-6-12)17(2)3/h5-8,14-15H,4,9-11,16H2,1-3H3/t14-,15+/m1/s1
• InChI Key： NZTBMOZEOCFBPV-CABCVRRESA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1C=CC(=CC=1)N(C)C)N

Computed Properties

• Exact Mass: 247.204847810g/mol
• Monoisotopic Mass: 247.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.5Ų

Additional information on 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine

Introduction to 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine (CAS No: 2227859-01-8)

2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine, identified by the CAS number 2227859-01-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a dimethylamino substituent on the phenyl ring and a propyl side chain attached to a pyrrolidine core, contributes to its unique chemical properties and reactivity. Such structural features make it a promising candidate for further exploration in the development of novel therapeutic agents.

The dimethylamino group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the pyrrolidine moiety is frequently encountered in biologically active molecules. The combination of these elements in 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine suggests potential interactions with biological targets, making it a valuable scaffold for drug design. Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological activity, further accelerating the discovery process.

In the context of current research, 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine has been investigated for its potential role in modulating various biological pathways. Studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including neuroprotective and anti-inflammatory effects. The phenyl ring, with its electron-donating dimethylamino group, is particularly noteworthy for its ability to interact with aromatic binding sites on proteins. This interaction can be exploited to develop drugs that target neurological conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the propylpyrrolidin-3-amine moiety adds another layer of complexity to the molecule, influencing its pharmacokinetic behavior. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, often serving as key structural components in drugs that affect neurotransmitter systems. The propyl chain provides an additional site for conformational flexibility, which can be critical in determining how the molecule interacts with biological targets. This flexibility may allow 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine to adopt multiple binding conformations, enhancing its efficacy as a therapeutic agent.

The synthesis of 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently. The use of these methods not only improves the synthetic route but also allows for the introduction of structural modifications that can fine-tune the pharmacological properties of the molecule.

Recent studies have also explored the metabolic stability of 2-4-(dimethylamino)phenyl-1-propylpyrrolidin-3-am ine, which is crucial for evaluating its potential as a drug candidate. Metabolic studies have revealed that this compound undergoes biotransformation via cytochrome P450 enzymes, leading to predictable degradation pathways. Understanding these metabolic routes is essential for predicting side effects and optimizing dosing regimens. Additionally, computational modeling has been used to predict how this compound might be metabolized in vivo, providing valuable insights into its potential clinical behavior.

The pharmacological profile of 2-4-(dimethylamino)phenyl-1-propylpyrrolidin -3-am ine has been further examined through in vitro assays that measure interactions with specific biological targets. These assays have provided preliminary evidence suggesting that this compound may inhibit enzymes involved in inflammation and oxidative stress pathways. Such activities are relevant to a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. The ability to modulate these pathways makes 2 -4-(dimethylamino)phenyl -1-propylpyrrolidin -3-am ine an attractive candidate for further development.

Future research directions include exploring the potential synergistic effects of combining 2 -4-(dimethylamino)phenyl -1-prop ylpyrrolidin -3-am ine with other therapeutic agents. Combination therapies are increasingly recognized as an effective strategy for treating complex diseases by targeting multiple pathological mechanisms simultaneously. By understanding how this compound interacts with existing drugs or novel molecular entities, researchers can develop more comprehensive treatment regimens that offer improved patient outcomes.

The development of novel pharmaceuticals is a multidisciplinary endeavor that relies on collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 2 -4-(dimethylamino)phen yl -1-prop ylpyrrolidin -3-am ine exemplifies how interdisciplinary approaches can lead to significant advancements in drug discovery. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the identification and optimization of promising candidates like this one.

In conclusion, 2 -4-(dimethylamino )phen yl -1-prop ylpyrролидин -3-am ine (CAS No: 2227859 -01 -8) represents a compelling example of how structural complexity can translate into biological activity. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve, 2 -4-(dimethylamin o )phen yl -1-prop ylpyрролидин -3-am ine holds promise as a lead compound for developing innovative therapies that address unmet medical needs.